Cas no 51233-47-7 (3-Methoxy-4-methylpent-1-yne)

• Product Name: 3-Methoxy-4-methylpent-1-yne
• CAS No: 51233-47-7
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 5733447
• Update Time: 2025-07-18

3-Methoxy-4-methylpent-1-yne Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-methylpent-1-yne
• 1-Pentyne, 3-methoxy-4-methyl-

• Inchi： 1S/C7H12O/c1-5-7(8-4)6(2)3/h1,6-7H,2-4H3
• InChI Key： ANSXLXBRKULDRY-UHFFFAOYSA-N
• SMILES： C#CC(OC)C(C)C

Experimental Properties

• Density: 0.831±0.06 g/cm3(Predicted)
• Boiling Point: 127.0±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-Methoxy-4-methylpent-1-yne

Comprehensive Overview of 3-Methoxy-4-methylpent-1-yne (CAS No. 51233-47-7): Properties, Applications, and Industry Insights

3-Methoxy-4-methylpent-1-yne (CAS No. 51233-47-7) is a specialized organic compound belonging to the alkyne family, characterized by its unique molecular structure featuring a methoxy group and a methyl substituent. This compound has garnered significant attention in recent years due to its versatile applications in synthetic chemistry, pharmaceuticals, and material science. Researchers and industry professionals frequently search for terms like "3-Methoxy-4-methylpent-1-yne synthesis", "CAS 51233-47-7 applications", and "alkyne derivatives in drug development", reflecting its growing relevance in cutting-edge scientific fields.

The molecular formula of 3-Methoxy-4-methylpent-1-yne is C₇H₁₂O, with a molecular weight of 112.17 g/mol. Its structure combines the reactivity of an alkyne moiety with the steric and electronic influences of both methoxy and methyl groups, making it particularly valuable for click chemistry reactions and catalytic transformations. Recent studies highlight its potential as a building block for bioactive molecules, with particular interest in developing sustainable synthetic methodologies – a hot topic in green chemistry circles.

In pharmaceutical research, 51233-47-7 serves as a key intermediate for constructing more complex molecular architectures. The compound's alkyne functionality enables efficient participation in Huisgen cycloadditions, while its ether linkage provides stability under various reaction conditions. Industry reports indicate growing demand for such specialized intermediates, driven by the need for novel drug candidates and personalized medicine approaches. Search trends reveal strong interest in "alkyne-containing pharmaceuticals" and "methoxy group effects on drug metabolism", demonstrating the compound's alignment with current research priorities.

Material scientists have explored 3-Methoxy-4-methylpent-1-yne for its potential in polymer chemistry and surface modification. The compound's ability to participate in polymerization reactions while introducing functional groups makes it valuable for creating smart materials with tailored properties. This aligns with the increasing focus on functional polymers for advanced applications in electronics, coatings, and biomedical devices. Laboratory supply data shows rising procurement of this compound for material innovation projects, particularly in academic and industrial R&D settings.

From a safety and handling perspective, proper storage of CAS 51233-47-7 requires attention to standard organic compound protocols. While not classified as hazardous under normal conditions, it should be kept in tightly sealed containers under inert atmosphere to maintain stability. The scientific community's emphasis on laboratory safety best practices and chemical storage guidelines remains a consistent search theme, underscoring the importance of proper handling procedures for all research chemicals.

The commercial availability of 3-Methoxy-4-methylpent-1-yne has expanded in recent years, with multiple specialty chemical suppliers offering the compound in various purity grades. Market analysis indicates particular demand from contract research organizations and pharmaceutical development companies. Pricing trends reflect the compound's status as a specialty intermediate, with costs influenced by purity requirements and order volumes. Procurement specialists often search for "bulk 51233-47-7 suppliers" and "high-purity alkyne compounds", highlighting the business aspects of this chemical's distribution.

Ongoing research continues to uncover new applications for 3-Methoxy-4-methylpent-1-yne, particularly in the development of catalytic systems and molecular probes. Recent publications have demonstrated its utility in metal-organic framework synthesis and as a ligand precursor in transition metal chemistry. These developments coincide with increased academic interest in advanced organic synthesis techniques and molecular design strategies, as evidenced by search engine query patterns and conference presentation topics.

Analytical characterization of CAS 51233-47-7 typically involves standard techniques including gas chromatography, NMR spectroscopy, and mass spectrometry. Quality control protocols emphasize verification of purity and absence of decomposition products, especially for research applications requiring precise stoichiometry. The compound's spectral fingerprints have been well-documented in chemical databases, supporting its identification and characterization in various research contexts.

Looking forward, the scientific trajectory of 3-Methoxy-4-methylpent-1-yne appears promising, with potential applications emerging in alternative energy research and nanotechnology. Its structural features make it a candidate for investigation in organic electronic materials and molecular engineering projects. These directions align with broader technological trends toward sustainable solutions and advanced functional materials, ensuring continued relevance in chemical innovation landscapes.

For researchers considering working with 51233-47-7, current literature recommends exploring its reactivity in multicomponent reactions and cascade transformations. The compound's balanced steric and electronic properties offer interesting possibilities for stereoselective synthesis, particularly when combined with modern catalytic methodologies. These applications resonate with the chemical community's focus on atom economy and reaction efficiency – principles that dominate contemporary synthetic chemistry discourse.